Cas no 1803588-36-4 (N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride)

• Product Name: N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride
• CAS No: 1803588-36-4
• MF: C₇H₉ClF₂N₂
• MW: 194.609567403793
• CID: 5712963
• PubChem ID: 86812241
• Update Time: 2025-05-24

N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026743583
• EN300-187231
• N-(2,2-difluoroethyl)pyridin-4-amine;hydrochloride
• N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride
• N-(2,2-difluoroethyl)pyridin-4-aminehydrochloride
• 1803588-36-4
• N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride

• Inchi： 1S/C7H8F2N2.ClH/c8-7(9)5-11-6-1-3-10-4-2-6;/h1-4,7H,5H2,(H,10,11);1H
• InChI Key： OQBVMFUZNPCCMW-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC1C=CN=CC=1)F

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride

N-(2,2-Difluoroethyl)pyridin-4-amine Hydrochloride: A Comprehensive Overview

N-(2,2-Difluoroethyl)pyridin-4-amine hydrochloride, also known by its CAS number 1803588-36-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with an amine group at the 4-position and a difluoroethyl group attached to the nitrogen atom. The presence of fluorine atoms in the molecule introduces interesting electronic and steric effects, which can influence its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride structure exemplifies this trend, as the fluorine atoms can enhance the lipophilicity and stability of the molecule. These properties are crucial for drug candidates, as they can improve absorption, distribution, metabolism, and excretion (ADME) profiles. Moreover, the pyridine ring is a versatile scaffold that can be further functionalized to explore a wide range of biological activities.

The synthesis of N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride involves a multi-step process that typically begins with the preparation of pyridin-4-amine. This intermediate is then subjected to alkylation using a difluoroethylating agent in the presence of an acid catalyst. The reaction conditions are optimized to ensure high yield and purity of the final product. The hydrochloride salt form is often preferred for pharmaceutical applications due to its enhanced solubility and stability.

From a pharmacological perspective, N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for further optimization.

In addition to its enzymatic activity, the compound has also been studied for its ability to modulate ion channels. Ion channels are membrane proteins that regulate the flow of ions across cell membranes, playing essential roles in neuronal communication and cardiovascular function. The interaction of N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride with these channels has implications for its use in treating conditions such as epilepsy and arrhythmias.

The structural versatility of N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride allows for further modification to enhance its pharmacokinetic properties. For instance, substituents can be introduced at other positions on the pyridine ring to improve bioavailability or reduce toxicity. Such modifications are currently being explored in ongoing research projects worldwide.

In conclusion, N-(2,2-difluoroethyl)pyridin-4-amine hydrochloride represents a promising compound with diverse applications in drug discovery and development. Its unique structure, combined with favorable physicochemical properties, positions it as a valuable tool for advancing our understanding of complex biological systems. As research continues to unfold, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.